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Introduction
Factor D is a serine protease that plays a pivotal role in the amplification loop of the alternative

complement pathway, a key component of the innate immune system. Dysregulation of this

pathway is implicated in a variety of diseases, making Factor D a compelling therapeutic target.

"Factor D inhibitor 6" refers to a potent and selective, orally bioavailable small molecule

inhibitor based on an (S)-proline scaffold, developed by Novartis. This document provides

detailed information on its properties, preparation for experimental use, and relevant assay

protocols.

Physicochemical and Potency Data
While specific quantitative solubility data for Factor D inhibitor 6 is not readily available in the

public domain, its development as an orally bioavailable compound suggests at least moderate

aqueous solubility and permeability. For experimental purposes, it is common practice to

prepare stock solutions in a polar aprotic solvent such as dimethyl sulfoxide (DMSO). The

potency of Factor D inhibitor 6 has been characterized in several functional assays.
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Parameter Value Assay Reference

IC50 0.006 µM Esterolytic Assay [1]

IC50 0.05 µM MAC Formation Assay [1]

Signaling Pathway of the Alternative Complement
Pathway
The diagram below illustrates the central role of Factor D in the alternative complement

pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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